Cas no 61404-61-3 (2(1H)-Pyrimidinone, 1,6-dimethyl-4-propyl-)

• Product Name: 2(1H)-Pyrimidinone, 1,6-dimethyl-4-propyl-
• CAS No: 61404-61-3
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 480678
• PubChem ID: 71396163
• Update Time: 2025-04-19

2(1H)-Pyrimidinone, 1,6-dimethyl-4-propyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone, 1,6-dimethyl-4-propyl-
• 1,6-dimethyl-4-propylpyrimidin-2-one
• 61404-61-3
• 1,6-Dimethyl-4-propylpyrimidin-2(1H)-one
• DTXSID50817746

• Inchi： 1S/C9H14N2O/c1-4-5-8-6-7(2)11(3)9(12)10-8/h6H,4-5H2,1-3H3
• InChI Key： DAAKCJQHQNHJNH-UHFFFAOYSA-N
• SMILES： O=C1N=C(C=C(C)N1C)CCC

Computed Properties

• Exact Mass: 166.11072
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67